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Introduction

AR 231453 is a potent and selective synthetic agonist of the G protein-coupled receptor 119
(GPR119), a promising therapeutic target for the treatment of type 2 diabetes and related
metabolic disorders. Its discovery marked a significant advancement in the field, providing a
valuable tool for investigating the therapeutic potential of GPR119 activation. This technical
guide provides a comprehensive overview of the discovery, chemical structure, and
pharmacological properties of AR 231453, including detailed experimental protocols and a
summary of its biological activity.

Chemical Structure and Properties

AR 231453, with the IUPAC name N-(2-fluoro-4-methanesulfonylphenyl)-6-[4-(3-isopropyl-
1,2,4-oxadiazol-5-yl)piperidin-1-yl]-5-nitropyrimidin-4-amine, is a small molecule with a
molecular formula of C21H24FN705S and a molecular weight of 505.53 g/mol .[1] Its chemical
structure is characterized by a central nitropyrimidine core linked to a fluorinated
methanesulfonylphenyl group and a piperidine ring bearing an isopropyl-oxadiazole moiety.
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Property Value Reference
N-(2-fluoro-4-
methanesulfonylphenyl)-6-[4-

IUPAC Name (3-isopropyl-1,2,4-oxadiazol-5-  [1]

yl)piperidin-1-yl]-5-

nitropyrimidin-4-amine

CAS Number 733750-99-7 [1]12]
Molecular Formula C21H24FN705S [2]
Molecular Weight 505.53 g/mol

CC(C)C1=NOC(=N1)C2CCN(
CC2)C3=NC=NC(=C3--

Canonical SMILES INVALID-LINK--
[O-])NC4=C(C=C(C=C4)S(=0)
(=O)C)F
Discovery

AR 231453 was identified as the first sub-nanomolar agonist of GPR119. It demonstrated high
selectivity for GPR119 when screened against a panel of 76 other receptors and enzymes.
Further studies showed no activity at 140 other known and orphan GPCRs in melanophore
dispersion assays, highlighting its specificity.

Mechanism of Action and Signaling Pathway

AR 231453 acts as an agonist at the GPR119 receptor, which is primarily expressed in
pancreatic 3-cells and intestinal enteroendocrine L-cells. GPR119 is coupled to the Gs alpha
subunit of heterotrimeric G proteins. Upon agonist binding, GPR119 activates adenylyl cyclase,
leading to an increase in intracellular cyclic adenosine monophosphate (CAMP) levels. This
elevation in cAMP in pancreatic [3-cells enhances glucose-dependent insulin secretion. In
intestinal L-cells, the increased cAMP stimulates the release of glucagon-like peptide-1 (GLP-
1), an incretin hormone that further potentiates insulin secretion and promotes glycemic control.
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GPR119 Signaling Pathway for AR 231453.

Biological Activity and Quantitative Data

AR 231453 exhibits potent agonist activity at the GPR119 receptor across various in vitro

assay formats. It has been shown to stimulate cAMP production and subsequent physiological

responses in both recombinant and endogenous cell systems.

. . Potency
Assay Type Cell Line Species Reference
(EC50)

GPR119 Agonist

o - - 0.68 nM
Activity
CAMP Production  HIT-T15 Hamster 4.7 nM
Luciferase HEK293-

Human 1.05+0.11 nM

Reporter Gene hGPR119
Calcium Influx GLUTag Mouse 0.11 uM

In vivo, AR 231453 has demonstrated efficacy in rodent models of glucose control. Oral

administration of AR 231453 was shown to improve glucose tolerance in wild-type mice, an
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effect that was absent in GPR119-deficient mice, confirming its on-target mechanism of action.
A dose of 20 mg/kg was effective in enhancing glucose-dependent insulin release and
improving oral glucose tolerance in C57/bl6J mice.

Experimental Protocols
In Vitro cAMP Accumulation Assay

This protocol is a representative method for determining the potency of AR 231453 in
stimulating cAMP production in a cell-based assay.

o Cell Culture: HEK293 cells stably expressing human GPR119 (HEK293-hGPR119) are
cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine
serum, penicillin (100 U/mL), and streptomycin (100 pg/mL) at 37°C in a humidified
atmosphere of 5% CO2.

o Assay Preparation: Cells are harvested and resuspended in assay buffer (e.g., DMEM
containing 1 mM 3-isobutyl-1-methylxanthine, IBMX, a phosphodiesterase inhibitor).

o Compound Addition: Serial dilutions of AR 231453 are prepared in the assay buffer.

 Incubation: The cell suspension is added to a 384-well plate, followed by the addition of the
AR 231453 dilutions. The plate is incubated for 30 minutes at 37°C.

o CAMP Detection: The reaction is stopped, and intracellular cAMP levels are measured using
a commercially available cAMP detection kit, such as a Homogeneous Time-Resolved
Fluorescence (HTRF) assay. The HTRF signal is read on a compatible plate reader.

o Data Analysis: The data are normalized to a vehicle control and plotted against the logarithm
of the AR 231453 concentration. The EC50 value is determined by fitting the data to a four-
parameter logistic equation.

In Vivo Oral Glucose Tolerance Test (OGTT)

This protocol outlines a typical procedure to evaluate the effect of AR 231453 on glucose
tolerance in mice.

e Animal Model: Male C57BL/6J mice are used.
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Acclimation and Fasting: Animals are acclimated to the experimental conditions and then
fasted overnight (approximately 16 hours) with free access to water.

Compound Administration: AR 231453 is formulated in a suitable vehicle (e.g., 80%
polyethylene glycol 400, 10% Tween 80, and 10% ethanol) and administered orally by
gavage at a specified dose (e.g., 20 mg/kg). A vehicle control group is also included.

Glucose Challenge: Thirty minutes after compound administration, a baseline blood sample
is collected from the tail vein. Subsequently, an oral glucose bolus (e.g., 1.5 g/kg body
weight) is administered.

Blood Glucose Monitoring: Blood samples are collected from the tail vein at various time
points after the glucose challenge (e.g., 5, 15, 30, 60, and 120 minutes). Blood glucose
levels are measured immediately using a glucometer.

Data Analysis: Blood glucose concentrations are plotted against time for both the AR
231453-treated and vehicle-treated groups. The area under the curve (AUC) for the glucose
excursion is calculated to assess the improvement in glucose tolerance.
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Experimental Workflow for an Oral Glucose Tolerance Test.
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Conclusion

AR 231453 is a foundational tool compound for the study of GPR119. Its high potency and
selectivity have enabled detailed investigations into the physiological roles of this receptor and
have spurred the development of other GPR119 agonists for the treatment of type 2 diabetes
and other metabolic diseases. The data and protocols presented in this guide offer a
comprehensive resource for researchers in the field of metabolic drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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